Cobalt molybdenum hydroxide oxide phosphate
Overview
Description
Cobalt molybdenum hydroxide oxide phosphate is a bioactive chemical . It is a transition metal-based layered double hydroxide (LDH) that has been found to work efficiently as a catalyst in the basic oxygen evolution reaction (OER) for sustaining hydrogen production of alkaline water electrolysis .
Synthesis Analysis
A series of bimetallic (Co and Mo) LDH arrays were designed and fabricated via a facile and controlled strategy by incorporating a Mo source into presynthesized Co-based metal-organic framework (MOF) arrays on carbon cloth (CC), named as ZIF-67/CC arrays . Tuning the Mo content resulted in gradual differences in the structural properties, surface morphology, and chemical states of the resulting catalysts .Molecular Structure Analysis
The chemical formula of this compound is Co3H4Mo3O24P4 .Chemical Reactions Analysis
This compound has been identified as a promising catalyst for the oxygen evolution reaction (OER) and hydrogen evolution reaction (HER) for water splitting . It has been found to work efficiently as a catalyst in the basic oxygen evolution reaction (OER) for sustaining hydrogen production of alkaline water electrolysis .Physical and Chemical Properties Analysis
The best-performing CoMo 0.20 -LDH/CC electrocatalyst demonstrates a low overpotential of only 226 mV and high stability at a current density of 10 mA·cm −2, which is superior to most LDH-based OER catalysts reported previously .Mechanism of Action
Density functional theory (DFT) calculations revealed that CoP/Mo 2 CT x has appropriate water adsorption especially the optimal H* adsorption free energy (Δ GH*), and the Mo 2 C MXene support can significantly increase the total density of states and downshift the d-band center for the HER . For the OER, multiple characterization techniques of CoP/Mo 2 CT x post the OER test show that CoP in the catalyst can be transformed into Co–OOH during the electrocatalytic process .
Future Directions
Developing a low-cost, high-performance, and durable bifunctional catalyst to boost the hydrogen evolution reaction (HER) and oxygen evolution reaction (OER) for water splitting is a critical yet challenging task . The study of Cobalt molybdenum hydroxide oxide phosphate represents a significant advancement in the development and applications of new OER catalysts .
Properties
IUPAC Name |
cobalt(2+);molybdenum;oxygen(2-);hydroxide;phosphate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Co.Mo.H3O4P.H2O.O/c;;1-5(2,3)4;;/h;;(H3,1,2,3,4);1H2;/q+2;;;;-2/p-4 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLNHWDSUTLJKQT-UHFFFAOYSA-J | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[OH-].[O-2].[O-]P(=O)([O-])[O-].[Co+2].[Mo] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CoHMoO6P-4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
11104-88-4 (Parent) | |
Record name | Cobalt molybdenum hydroxide oxide phosphate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068130370 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Molecular Weight |
282.86 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; Pellets or Large Crystals | |
Record name | Cobalt molybdenum hydroxide oxide phosphate | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS No. |
68130-37-0 | |
Record name | Cobalt molybdenum hydroxide oxide phosphate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068130370 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cobalt molybdenum hydroxide oxide phosphate | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Cobalt molybdenum hydroxide oxide phosphate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.062.332 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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